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Compound of Interest

Compound Name: 3,5-Dimethoxyaniline

Cat. No.: B133145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 3,5-Dimethoxyaniline
(CAS No. 10272-07-8), a versatile intermediate compound used in the synthesis of dyes,

pigments, and pharmaceuticals.[1] Adherence to strict safety protocols is essential when

handling this chemical to mitigate potential health risks.

Hazard Identification and Classification
3,5-Dimethoxyaniline is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[2][3] The primary hazards associated with this

compound are acute oral toxicity, skin irritation, serious eye irritation, and respiratory tract

irritation.[2][3]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[2]

[3][4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[2]

[3][4]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[2][3][4]

Signal Word: Warning[2]

Hazard Pictograms:

Exclamation Mark (GHS07): Indicates skin and eye irritation, harmful if swallowed, and may

cause respiratory irritation.

Toxicological Data
While specific LD50 and LC50 values for 3,5-Dimethoxyaniline are not readily available in the

reviewed literature, its classification as Acute Toxicity Category 4 (Oral) provides a quantitative

range for its acute oral toxicity.

Endpoint Species Route Value Classification

LD50 Rat (expected) Oral

300 - 2000

mg/kg body

weight

Category 4

(Harmful if

swallowed)[5]

LD50 Not available Dermal Not available
Data not

available

LC50 Not available Inhalation Not available
Data not

available
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Experimental Protocols
The toxicological classifications are determined by standardized experimental protocols, such

as those outlined by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This method is used to estimate the acute oral toxicity of a substance.

Methodology:

Animal Model: Typically, the test is performed on rats.

Dosage: A stepwise procedure is used where a small group of animals (usually 3) is dosed at

a defined level. The starting dose is selected from a series of fixed dose levels (e.g., 5, 50,

300, 2000 mg/kg body weight).

Observation: The animals are observed for signs of toxicity and mortality for up to 14 days.

Endpoint: The classification is determined by the number of animals that show signs of

toxicity or die at a given dose level. The LD50 is estimated to be within a certain range based

on these outcomes.

Acute Dermal Irritation/Corrosion - OECD Guideline 404
This guideline assesses the potential of a substance to cause skin irritation or corrosion.

Methodology:

Animal Model: The albino rabbit is the preferred species for this test.

Application: A small amount of the test substance (0.5 g for solids) is applied to a shaved

patch of skin on the animal's back.

Exposure: The substance is held in contact with the skin for a specified period, typically 4

hours.
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Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specific intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. The severity of the

reactions is scored.

Endpoint: The substance is classified as an irritant based on the severity and reversibility of

the skin reactions.

Acute Eye Irritation/Corrosion - OECD Guideline 405
This test evaluates the potential of a substance to cause eye irritation or damage.

Methodology:

Animal Model: The albino rabbit is the recommended test animal.

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye of the animal. The other eye serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for signs of

corneal opacity, iritis, conjunctival redness, and chemosis (swelling).

Endpoint: The substance is classified based on the severity and reversibility of the ocular

lesions observed.

Handling and Safety Precautions
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Use impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: In case of insufficient ventilation or when handling large quantities,

use a NIOSH-approved respirator with an appropriate cartridge.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands

thoroughly after handling.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Protect

from light and moisture.

First Aid Measures
After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.

After Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated

clothing. If skin irritation occurs, get medical advice/attention.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

After Ingestion: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.

Accidental Release and Firefighting Measures
Accidental Release

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up the solid material, avoiding dust generation, and place it

in a suitable, labeled container for disposal.

Firefighting
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualized Workflows
The following diagrams illustrate key logical and procedural flows for handling 3,5-
Dimethoxyaniline safely.

3,5-Dimethoxyaniline

GHS Hazard Classification

3,5-Dimethoxyaniline
CAS: 10272-07-8

Acute Toxicity (Oral)
Category 4

H302: Harmful if swallowed

Skin Irritation
Category 2

H315: Causes skin irritation

Eye Irritation
Category 2

H319: Causes serious eye irritation

STOT - Single Exposure
Category 3

H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Hazard Classification for 3,5-Dimethoxyaniline.
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Initial Assessment & Response

Major Spill Protocol

Minor Spill Protocol

Chemical Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size & Hazard

Major Spill?

Call Emergency Services

Yes

Retrieve Spill Kit

No

Secure the Area
Prevent Entry

Spill Response Complete

Wear Appropriate PPE

Contain Spill with Absorbent Material

Sweep Solid Material into a Labeled Container

Decontaminate Area

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for a solid chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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